
Nirogacestat tumor size reduction RECIST
criteria

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nirogacestat

CAS No.: 1290543-63-3

Cat. No.: S537258

Get Quote

Experimental Protocol from the DeFi Trial

The quantitative data is derived from the global, randomized, double-blind, placebo-controlled Phase 3 DeFi

trial (NCT03785964) [1] [2].

Patient Population: The trial enrolled 142 adult patients with progressing desmoid tumors [1]. Key

inclusion criteria required histologically confirmed desmoid tumors that had progressed by
≥20% per RECIST 1.1 within 12 months of screening [1] [3].

Intervention and Dosing: Patients were randomized 1:1 to receive either 150 mg of nirogacestat
or placebo orally twice daily in continuous 28-day cycles [1] [2].

Primary Endpoint: Progression-Free Survival (PFS) assessed by Blinded Independent Central
Review (BICR) per RECIST 1.1 [1] [2].

Key Secondary Endpoints: Included Objective Response Rate (ORR), also evaluated by BICR
using RECIST 1.1 [1] [2].

Tumor Assessment: Tumor size was measured via MRI based on RECIST 1.1 [1].

Mechanism of Action and Signaling Pathway

Nirogacestat is an oral, selective gamma secretase inhibitor. Its activity in desmoid tumors is linked to the

inhibition of the Notch signaling pathway, which is implicated in tumor cell proliferation and survival [4]

[5].
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The diagram below illustrates the proposed mechanism of action of nirogacestat in desmoid tumors.
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Comparative Efficacy Data

For context, the table below compares the efficacy of nirogacestat with sorafenib, another systemic therapy

used for desmoid tumors.
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Therapy Trial (Phase) ORR (Drug vs Placebo) PFS (Hazard Ratio)

Nirogacestat DeFi (Phase 3) 41% vs 8% [2] 0.29 (71% risk reduction) [2]

Sorafenib Alliance A091105 (Phase 3) 33% vs 20% [6] 0.13 (87% risk reduction) [6]

Key Insights for Researchers

Deepening Responses: The DeFi trial demonstrates that continuous nirogacestat treatment for
up to four years is associated with further tumor size reductions and an increasing number of
complete responses, highlighting the importance of sustained therapy [1] [7].
Patient-Reported Outcomes: Beyond tumor metrics, nirogacestat showed early, rapid, and
sustained improvements in patient-reported pain, physical functioning, and quality of life,
which are critical endpoints for this symptomatic condition [1] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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